Cas no 1806426-45-8 (2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole)

2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole is a brominated heterocyclic compound featuring both a benzo[d]oxazole core and a reactive 2-bromoacetyl substituent. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmacologically active molecules and functionalized heterocycles. The presence of two electrophilic bromine sites allows for selective modifications, enabling cross-coupling reactions, nucleophilic substitutions, or further derivatization. Its benzo[d]oxazole scaffold is of interest in medicinal chemistry due to its prevalence in bioactive compounds. The compound’s stability and well-defined reactivity profile make it suitable for controlled synthetic applications in drug discovery and materials science. Proper handling is required due to its potential sensitivity to moisture and light.

2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole structure

1806426-45-8 structure

Product Name:2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole

CAS No:1806426-45-8

MF:C₉H₅Br₂NO₂

MW:318.949500799179

CID:4820300

Update Time:2025-11-06

2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole
- Inchi： 1S/C9H5Br2NO2/c10-4-7(13)5-1-2-6-8(3-5)14-9(11)12-6/h1-3H,4H2
- InChI Key： VYNGSWZXZZONIS-UHFFFAOYSA-N
- SMILES： BrC1=NC2C=CC(C(CBr)=O)=CC=2O1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
XLogP3: 3.3
Topological Polar Surface Area: 43.1

2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081000409-250mg	2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole	1806426-45-8	98%	250mg	$5,392.51	2022-03-31
Alichem	A081000409-500mg	2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole	1806426-45-8	98%	500mg	$7,401.48	2022-03-31
Alichem	A081000409-1g	2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole	1806426-45-8	98%	1g	$12,598.76	2022-03-31

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Additional information on 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole

Comprehensive Overview of 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole (CAS No. 1806426-45-8)

In the realm of organic chemistry and pharmaceutical research, 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole (CAS No. 1806426-45-8) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its benzo[d]oxazole core and bromoacetyl functional group, is widely utilized in the synthesis of advanced intermediates for drug discovery and material science applications. Its unique structural features make it a valuable building block for designing bioactive molecules and functional materials.

The growing demand for high-purity chemical reagents in medicinal chemistry has spotlighted compounds like 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole. Researchers frequently search for its synthetic routes, spectroscopic data, and applications in catalysis. Recent trends in AI-driven drug discovery and green chemistry have further amplified its relevance, as scientists explore sustainable methods to optimize its production and utilization.

One of the key advantages of 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole lies in its versatility. The presence of bromine atoms at strategic positions enables selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This aligns with the current focus on fragment-based drug design and click chemistry, where modular synthesis plays a central role.

From an analytical perspective, the compound's NMR spectra and mass spectrometry data are frequently discussed in academic forums. Laboratories often seek validated HPLC methods for its quantification, reflecting the emphasis on quality control in fine chemical manufacturing. Additionally, its potential role in photoluminescent materials has garnered attention, particularly in the development of OLEDs and sensors.

In conclusion, 2-Bromo-6-(2-bromoacetyl)benzo[d]oxazole (CAS No. 1806426-45-8) represents a multifaceted tool for modern chemists. Its applications span from pharmaceutical intermediates to advanced material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in synthetic organic chemistry.